Cas no 200959-09-7 (1,3-Benzodioxol-5-ol, 2-methyl-)
200959-09-7 structure
Product name:1,3-Benzodioxol-5-ol, 2-methyl-
1,3-Benzodioxol-5-ol, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol, 2-methyl-
- 1,3-Benzodioxol-5-ol,2-methyl-
- 200959-09-7
- SCHEMBL17818426
-
- Inchi： InChI=1S/C8H8O3/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-5,9H,1H3
- InChI Key： PZDFTGQHJLCOMS-UHFFFAOYSA-N
- SMILES： CC1OC2C=CC(O)=CC=2O1
Computed Properties
- Exact Mass: 152.047
- Monoisotopic Mass: 152.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: 1.8
1,3-Benzodioxol-5-ol, 2-methyl- Related Literature
-
Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
-
Uday S. Annapure RSC Adv., 2016,6, 99774-99780
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
200959-09-7 (1,3-Benzodioxol-5-ol, 2-methyl-) Related Products
- 2137547-20-5(1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one)
- 1807430-41-6((E)-3-(4-Bromomethyl-1H-benzo[d]imidazol-7-yl)acrylic acid)
- 1892856-61-9(3-(4-methylpiperidin-4-yl)oxypyridine)
- 2153915-84-3(3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid)
- 950266-00-9(3-(4-ethoxyphenyl)-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole)
- 1529472-74-9(Ethyl 4-chloro-3,5-diiodobenzoate)
- 894052-85-8(2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)
- 954026-13-2(N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide)
- 852373-89-8(N-(4-chlorophenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)
- 2228198-43-2({1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
